Cas no 923688-51-1 (1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine)

1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine structure
923688-51-1 structure
Product Name:1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine
CAS No:923688-51-1
MF:C14H22N2
MW:218.337883472443
CID:3109468
PubChem ID:16228068
Update Time:2025-04-21

1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine
    • AKOS000129922
    • 1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine hydrochloride
    • (2-((4-methylpiperidin-1-yl)methyl)phenyl)methanamine
    • Z228584564
    • CS-0286108
    • {2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine
    • EN300-40320
    • [2-[(4-methylpiperidin-1-yl)methyl]phenyl]methanamine
    • 1-[2-[(4-Methylpiperidin-1-yl)methyl]phenyl]methanamine
    • 923688-51-1
    • Inchi: 1S/C14H22N2/c1-12-6-8-16(9-7-12)11-14-5-3-2-4-13(14)10-15/h2-5,12H,6-11,15H2,1H3
    • InChI Key: NBBLXVUSEVKIBE-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2CN)CCC(C)CC1

Computed Properties

  • Exact Mass: 218.178298710Da
  • Monoisotopic Mass: 218.178298710Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.3Ų

1-{2-[(4-methylpiperidin-1-yl)methyl]phenyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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923688-51-1 95.0%
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1PlusChem
1P019NWR-50mg
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